Cas no 194869-14-2 (Carbamic acid, (2-iodo-3-methoxyphenyl)-, 1,1-dimethylethyl ester)
194869-14-2 structure
Product Name:Carbamic acid, (2-iodo-3-methoxyphenyl)-, 1,1-dimethylethyl ester
CAS No:194869-14-2
MF:C12H16INO3
MW:349.16481590271
CID:1387547
PubChem ID:10760197
Update Time:2025-04-20
Carbamic acid, (2-iodo-3-methoxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (2-iodo-3-methoxyphenyl)-, 1,1-dimethylethyl ester
- 1-tert-butoxycarbonyl-2-iodo-3-methoxyaniline
- tert-Butyl 2-iodo-3-methoxyphenylcarbamate
- CIWAVSMSJZGDPW-UHFFFAOYSA-N
- SCHEMBL14337634
- G80128
- 194869-14-2
- tert-butyl (2-iodo-3-methoxyphenyl)-carbamate
-
- Inchi: 1S/C12H16INO3/c1-12(2,3)17-11(15)14-8-6-5-7-9(16-4)10(8)13/h5-7H,1-4H3,(H,14,15)
- InChI Key: CIWAVSMSJZGDPW-UHFFFAOYSA-N
- SMILES: IC1C(=CC=CC=1NC(=O)OC(C)(C)C)OC
Computed Properties
- Exact Mass: 349.01708
- Monoisotopic Mass: 349.01749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.56
Carbamic acid, (2-iodo-3-methoxyphenyl)-, 1,1-dimethylethyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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